Cas no 21164-75-0 (BENZENEPROPANOIC ACID, 4,5-DIMETHOXY-2-NITRO-)

• Product name: BENZENEPROPANOIC ACID, 4,5-DIMETHOXY-2-NITRO-
• CAS No: 21164-75-0
• MF: C₁₁H₁₃NO₆
• MW: 255.224
• CID: 3376617
• PubChem ID: 19380277

BENZENEPROPANOIC ACID, 4,5-DIMETHOXY-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 4,5-DIMETHOXY-2-NITRO-
• SCHEMBL9250162
• Benzenepropanoic acid, 4,5-dimethoxy-2-nitro-
• 21164-75-0
• AKOS040766773
• ALBB-035615
• 3-(4,5-Dimethoxy-2-nitrophenyl)propanoic acid

• Inchi： InChI=1S/C11H13NO6/c1-17-9-5-7(3-4-11(13)14)8(12(15)16)6-10(9)18-2/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： UOJFGSHGVBBQGY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 255.07428713Da
• Monoisotopic Mass: 255.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų